Cas no 19339-62-9 (2-(2-Naphthyl)-2-oxoethyl Thiocyanate)

• Product Name: 2-(2-Naphthyl)-2-oxoethyl Thiocyanate
• CAS No: 19339-62-9
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• MDL: MFCD00021644
• CID: 179175
• PubChem ID: 97110
• Update Time: 2025-05-19

2-(2-Naphthyl)-2-oxoethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthoylmethyl thiocyanate
• (2-naphthalen-2-yl-2-oxoethyl) thiocyanate
• 2-(2-Naphthyl)-2-oxoethyl thiocyanate
• Thiocyanic acid,2-(2-naphthalenyl)-2-oxoethyl ester
• 1-(naphthalen-6-yl)-2-thiocyanatoethanone
• 1-(naphthalene-2-yl)-2-thiocyanatoethanone
• 1-[2]Naphthyl-2-thiocyanato-aethanon
• 1-[2]naphthyl-2-thiocyanato-ethanone
• 2-Naphth-2-yl-2-oxoethyl thiocyanate
• naphthyloxoethylthiocyanate
• Thiocyanic acid,2-naphthoylmethyl ester
• (2-naphthalen-2-yl-2-oxo-ethyl) thiocyanate
• 2-(cyanosulfanyl)-1-(naphthalen-2-yl)ethan-1-one
• thiocyanic acid [2-keto-2-(2-naphthyl)ethyl] ester
• CS-0333728
• 1-(Naphthalen-2-yl)-2-thiocyanatoethanone
• NSC 100758
• MFCD00021644
• NSC100758
• 32RLP893D3
• J-503586
• 1-(naphthalen-2-yl)-2-thiocyanatoethan-1-one
• BRN 2645976
• Thiocyanic acid, 2-naphthoylmethyl ester
• SCHEMBL3414677
• NSC-100758
• DTXSID40172937
• 3-08-00-01141 (Beilstein Handbook Reference)
• 19339-62-9
• Thiocyanic acid, 2-(2-naphthalenyl)-2-oxoethyl ester
• A880269
• 2-(THIOCYANATOACETYL)NAPHTHALENE
• 4-[BIS(2-HYDROXYPROPYL)AMINO]BENZOICACID,ETHYLESTER
• FT-0637828
• AKOS005073132
• Thiocyanic acid, 2-(2-naphthalenenyl)2-oxoethyl ester (9CI)
• Thiocyanic acid, 2-(2-naphthalenenyl)2-oxoethyl ester
• UNII-32RLP893D3
• KA-0709
• 2-NAPHTHOYLMETHYL THIOCYANATE, 95+%
• thiocyanicacid,2-naphthoylmethylester
• Thiocyanic acid 2-(2-naphthalenyl)-2-oxoethyl ester
• Thiocyanic acid, 2-(2-naphthalenyl)-2-oxoethyl ester (9CI)
• DTXCID9095428
• 2-NAPHTHOYLMETHYLTHIOCYANATE
• DB-001970
• 2-(2-Naphthyl)-2-oxoethyl Thiocyanate

• MDL： MFCD00021644
• Inchi： 1S/C13H9NOS/c14-9-16-8-13(15)12-6-5-10-3-1-2-4-11(10)7-12/h1-7H,8H2
• InChI Key： FGMSBOSKVIWYEW-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 227.04000
• Monoisotopic Mass: 227.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.27
• Melting Point: 107-109
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 216.4°C
• PSA: 66.16000
• LogP: 3.23678

2-(2-Naphthyl)-2-oxoethyl Thiocyanate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(2-Naphthyl)-2-oxoethyl Thiocyanate

Comprehensive Guide to 2-(2-Naphthyl)-2-oxoethyl Thiocyanate (CAS No. 19339-62-9): Properties, Applications, and Market Insights

2-(2-Naphthyl)-2-oxoethyl Thiocyanate (CAS No. 19339-62-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Known for its unique molecular structure, which combines a naphthyl group with a thiocyanate functional group, this compound exhibits versatile chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends of this intriguing compound.

The chemical formula of 2-(2-Naphthyl)-2-oxoethyl Thiocyanate is C₁₃H₉NOS, with a molecular weight of 227.28 g/mol. Its structure features a naphthalene ring system linked to an oxoethyl thiocyanate moiety, which contributes to its reactivity and functional utility. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and agrochemicals. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it suitable for laboratory-scale reactions and industrial processes.

One of the most frequently asked questions about 2-(2-Naphthyl)-2-oxoethyl Thiocyanate is its role in drug discovery. Recent studies highlight its potential as a building block for anticancer agents and antimicrobial compounds. The thiocyanate group, in particular, is known for its bioactivity, which can be leveraged to design molecules with targeted therapeutic effects. Additionally, the compound's fluorescence properties have sparked interest in its use as a probe or marker in biochemical assays, aligning with the growing demand for advanced diagnostic tools.

In the agrochemical sector, 2-(2-Naphthyl)-2-oxoethyl Thiocyanate has been investigated for its potential as a pesticide intermediate. Its ability to interact with biological systems makes it a candidate for developing novel crop protection agents. With the increasing focus on sustainable agriculture and green chemistry, researchers are exploring eco-friendly synthesis routes for this compound to minimize environmental impact. This aligns with the broader industry trend toward reducing the use of hazardous chemicals in farming.

The market demand for 2-(2-Naphthyl)-2-oxoethyl Thiocyanate is influenced by its applications in high-growth industries. Pharmaceutical companies, in particular, are driving demand as they seek innovative intermediates for drug development. The compound's patent landscape reveals a steady increase in filings related to its use in medicinal chemistry, signaling its commercial potential. Furthermore, the rise of custom synthesis services has made it more accessible to researchers and small-scale manufacturers, fostering innovation in niche applications.

From a safety and handling perspective, 2-(2-Naphthyl)-2-oxoethyl Thiocyanate requires standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended. Its stability under normal conditions ensures ease of transportation and handling, making it a practical choice for industrial use.

Looking ahead, the future of 2-(2-Naphthyl)-2-oxoethyl Thiocyanate appears promising, with ongoing research exploring its untapped potential. As the scientific community continues to uncover new applications, this compound is likely to play a pivotal role in advancing biomedical research, material science, and sustainable chemistry. For businesses and researchers, staying informed about the latest developments in this field will be key to leveraging its full capabilities.

In summary, 2-(2-Naphthyl)-2-oxoethyl Thiocyanate (CAS No. 19339-62-9) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure, combined with its functional versatility, positions it as a valuable asset in modern chemistry. Whether you're a researcher, manufacturer, or industry enthusiast, understanding this compound's properties and market dynamics can provide a competitive edge in today's rapidly evolving scientific landscape.